Cas no 1417743-38-4 ((R)-1-tert-butyl 2-ethyl 3,4-dihydropyridine-1,2(2H)-dicarboxylate)
1417743-38-4 structure
Product Name:(R)-1-tert-butyl 2-ethyl 3,4-dihydropyridine-1,2(2H)-dicarboxylate
CAS No:1417743-38-4
MF:C13H21NO4
MW:255.31014418602
CID:2119691
Update Time:2023-11-19
(R)-1-tert-butyl 2-ethyl 3,4-dihydropyridine-1,2(2H)-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- (R)-1-tert-butyl 2-ethyl 3,4-dihydropyridine-1,2(2H)-dicarboxylate
- YOSNIWSHOXLJND-SNVBAGLBSA-N
- CID 117966661
- 1,2(2H)-Pyridinedicarboxylic acid, 3,4-dihydro-, 1-(1,1-dimethylethyl) 2-ethyl ester, (2R)-
-
- Inchi: 1S/C13H21NO4/c1-5-17-11(15)10-8-6-7-9-14(10)12(16)18-13(2,3)4/h7,9-10H,5-6,8H2,1-4H3/t10-/m1/s1
- InChI Key: YOSNIWSHOXLJND-SNVBAGLBSA-N
- SMILES: O(C(N1C=CCC[C@@H]1C(=O)OCC)=O)C(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 343
- Topological Polar Surface Area: 55.8
(R)-1-tert-butyl 2-ethyl 3,4-dihydropyridine-1,2(2H)-dicarboxylate Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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